Cas no 1020980-44-2 (2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide)

• Product Name: 2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide
• CAS No: 1020980-44-2
• MF: C₂₂H₁₈FN₃O₃S
• MW: 423.460027217865
• CID: 6233950
• PubChem ID: 44047159
• Update Time: 2025-07-16

2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide
• VU0638597-1
• F5244-0072
• 2-(3-fluorophenoxy)-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)propanamide
• 1020980-44-2
• 2-(3-fluorophenoxy)-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]propanamide
• SR-01000921597-1
• SR-01000921597
• AKOS024502400

• Inchi： 1S/C22H18FN3O3S/c1-13-9-20(27)26-19(12-30-22(26)24-13)15-5-3-7-17(10-15)25-21(28)14(2)29-18-8-4-6-16(23)11-18/h3-12,14H,1-2H3,(H,25,28)
• InChI Key： QXDLNKGRVDKHRD-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)NC(C(C)OC2C=CC=C(C=2)F)=O)N2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 423.10529078g/mol
• Monoisotopic Mass: 423.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide

Introduction to Compound with CAS No. 1020980-44-2 and Product Name: 2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide

The compound in question, identified by the CAS number 1020980-44-2, is a sophisticated organic molecule with a complex structural framework. Its systematic name, 2-(3-fluorophenoxy)-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)propanamide, highlights its intricate architecture, which includes several key functional groups and heterocyclic components. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural features that make it a promising candidate for further research and development.

At the core of this compound's structure is a thiazolo[3,2-a]pyrimidine scaffold, a heterocyclic system that has been extensively studied for its pharmacological properties. Thiazolo[3,2-a]pyrimidines are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of a 7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl group in the molecule suggests that it may exhibit modulatory effects on pathways relevant to inflammation, metabolism, and potentially cancer biology. This particular moiety has been explored in several recent studies for its ability to inhibit specific kinases and other enzymes implicated in disease progression.

The other prominent feature of this compound is the fluorophenoxy group attached to the propyl chain. Fluoro-substituted aromatic rings are commonly incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluorine atom's electronegativity can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. In the context of this compound, the 3-fluorophenoxy group may contribute to its binding efficacy by participating in hydrophobic interactions or polar interactions with specific residues in target proteins.

The phenyl ring connected to the thiazolo[3,2-a]pyrimidine core through a 7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylphenyl moiety adds another layer of complexity to the molecule. Phenyl rings are ubiquitous in drug design due to their ability to form stable aromatic interactions with biological targets. The specific arrangement of atoms in this phenyl ring may influence the compound's solubility, permeability across biological membranes, and overall bioavailability. Recent studies have demonstrated that phenyl-substituted thiazolo[3,2-a]pyrimidines can exhibit potent activity against various therapeutic targets, making them attractive for drug development.

The amide functional group at the end of the propyl chain (N-(...phenyl)propanamide) further contributes to the compound's structural diversity. Amides are common motifs in bioactive molecules due to their versatility in forming hydrogen bonds and their role in modulating molecular shape and flexibility. The amide group may also participate in salt formation or solubility modulation, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. In particular, virtual screening techniques have been used to screen large libraries of compounds for their ability to bind to specific targets. The structural features of this compound make it a promising candidate for virtual screening campaigns aimed at identifying new therapeutic agents.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, the thiazolo[3,2-a]pyrimidine core has been shown to interact with kinases involved in cell signaling pathways that regulate proliferation and survival. The fluorophenoxy group may enhance these interactions by improving binding affinity through hydrophobic interactions or by influencing the electronic properties of the molecule.

Additionally, the amide group could play a role in modulating solubility and bioavailability, which are critical factors in drug development. Computational studies have predicted that this compound may have favorable pharmacokinetic properties due to its balanced hydrophobicity and polar surface area. These predictions are based on established models that correlate molecular properties with biological activity and pharmacokinetic behavior.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the multiple functional groups it contains. Advanced synthetic techniques have been employed to construct the thiazolo[3,2-a]pyrimidine core and incorporate the various substituents into the desired positions. These synthetic strategies often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity.

The potential applications of this compound extend beyond basic research into therapeutic agents. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new methodologies for drug discovery. Researchers may also explore its use as an intermediate in synthesizing more complex molecules with tailored biological activities.

As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one will play an increasingly important role in addressing unmet medical needs. The combination of computational modeling, high-throughput screening technologies, and advanced synthetic chemistry has created an environment where such molecules can be rapidly discovered and optimized for clinical use.

In conclusion,1020980-44-2 represents a structurally complex organic molecule with significant potential for further exploration in pharmaceutical chemistry. Its unique combination of functional groups and heterocyclic systems makes it an attractive candidate for drug development efforts aimed at treating various diseases. As research progresses，this compound will likely continue to be studied for its biological activities，pharmacokinetic properties，and synthetic utility，contributing valuable insights into medicinal chemistry principles。